Cas no 1247981-30-1 (3,5-difluoropyridine-4-thiol)

• Product Name: 3,5-difluoropyridine-4-thiol
• CAS No: 1247981-30-1
• MF: C₅H₃F₂NS
• MW: 147.14582657814
• CID: 6288594
• PubChem ID: 60207485
• Update Time: 2025-05-19

3,5-difluoropyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoropyridine-4-thiol
• EN300-1849236
• 3,5-Difluoro-4-mercaptopyridine
• 1247981-30-1

• Inchi： 1S/C5H3F2NS/c6-3-1-8-2-4(7)5(3)9/h1-2H,(H,8,9)
• InChI Key： YSGBSXWHJUIZBK-UHFFFAOYSA-N
• SMILES： S=C1C(=CNC=C1F)F

Computed Properties

• Exact Mass: 146.99542660g/mol
• Monoisotopic Mass: 146.99542660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Additional information on 3,5-difluoropyridine-4-thiol

3,5-Difluoropyridine-4-thiol (CAS No. 1247981-30-1): A Comprehensive Overview

3,5-Difluoropyridine-4-thiol is a heterocyclic compound with the molecular formula C5H3F2NS. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The CAS registry number 1247981-30-1 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The structure of 3,5-difluoropyridine-4-thiol consists of a pyridine ring with fluorine atoms at positions 3 and 5, and a thiol (-SH) group at position 4. This configuration imparts distinct electronic properties to the molecule, making it a subject of interest in both academic and industrial research. The presence of fluorine atoms introduces electron-withdrawing effects, which can influence the reactivity and stability of the compound. Similarly, the thiol group contributes to hydrogen bonding capabilities and potential redox activity.

Recent studies have explored the synthesis and characterization of 3,5-difluoropyridine-4-thiol, focusing on its potential as a building block for advanced materials. For instance, researchers have investigated its use in constructing functional polymers and nanoparticles. These materials exhibit enhanced mechanical properties and catalytic activity, making them promising candidates for applications in electronics and environmental remediation.

In terms of physical properties, 3,5-difluoropyridine-4-thiol is known to be sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its melting point is reported to be around 120°C under standard conditions. The compound's thermal stability has been tested under various conditions, revealing its suitability for high-temperature applications.

The synthesis of 3,5-difluoropyridine-4-thiol typically involves multi-step reactions starting from pyridine derivatives. One common approach includes the substitution of halogen atoms with fluorine followed by thiolation at the desired position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

From an application standpoint, 3,5-difluoropyridine-4-thiol has shown promise in several areas. In the field of electrochemistry, it has been used as a precursor for constructing advanced electrochemical sensors due to its ability to facilitate electron transfer processes. Additionally, its role as a ligand in metalloorganic frameworks (MOFs) has been explored, leading to materials with high surface area and tunable pore sizes.

Recent research has also delved into the biological activity of 3,5-difluoropyridine-4-thiol, particularly its potential as an antimicrobial agent. Studies indicate that the compound exhibits moderate activity against certain bacterial strains, suggesting its potential use in developing novel antibiotics or biocidal agents.

In conclusion, 3,5-difluoropyridine-4-thiol (CAS No. 1247981-30-1) is a versatile compound with a wealth of chemical properties that make it valuable across multiple disciplines. Its continued exploration in cutting-edge research ensures that new applications will emerge in the coming years.